Cas no 14731-49-8 (1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-[(phenylmethyl)thio]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-[(phenylmethyl)thio]-
• CAS No: 14731-49-8
• MF: C₁₆H₁₅N₃S₂
• MW: 313.440400362015
• CID: 1318485
• Update Time: 2024-08-18

1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-(4-methylphenyl)-5-[(phenylmethyl)thio]-

• Inchi： 1S/C16H15N3S2/c1-12-7-9-14(10-8-12)17-15-18-19-16(21-15)20-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,17,18)
• InChI Key： CXQGNNOJUIDLSO-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=CC=C2)=NN=C1NC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 313.07095

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 126-127 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 482.8±48.0 °C(Predicted)
• PSA: 37.81
• pka: 1.37±0.10(Predicted)